BENGHE Troubleshooting & Optimization

Check Availability & Pricing

Navigating Access to TRITA-INFRA Reports: A
Technical Support Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: TRITA
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This support center provides troubleshooting guidance for researchers, scientists, and drug
development professionals experiencing difficulties in accessing TRITA-INFRA reports and
other digital resources from the KTH Royal Institute of Technology.

Frequently Asked Questions (FAQS)
Q1: What are TRITA-INFRA reports?

Al: "TRITA" is a prefix for publications originating from the KTH Royal Institute of Technology in
Sweden. "TRITA-INFRA" specifically designates a series of reports, dissertations, or
publications from a department or school related to infrastructure at KTH.

Q2: Where can | access TRITA-INFRA reports?

A2: All of KTH's scientific publications, including dissertations, reports, and theses since 2011,
are available in full text through the KTH publication database, DiVA.[1] You can access these
resources via the KTH Library's search system, Primo.[2]

Q3: Do | need a special account to access these reports?

A3: Access to many resources is automatic via IP address when you are on the KTH campus.
[2] For off-campus access, you will need to log in with your KTH account credentials.[2] Active
students and employees are eligible for a KTH account.[3][4]

Q4: I am not a student or employee at KTH. Can | still access the reports?
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A4: Many publications in the DiVA portal are available as open access, meaning they can be
accessed by the public without a KTH account. However, some resources may be restricted to
KTH-affiliated users.

Troubleshooting Common Access Issues

Researchers may encounter several common issues when attempting to access TRITA-INFRA
reports, particularly from off-campus locations. The following table summarizes these problems
and their solutions.
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Issue ID

Problem Description

Solution(s)

AC-01

"Login Failed" Error

This can be due to several
reasons: - ldentification Failed:
The service did not receive the
necessary attributes for
identification. - Authentication
Error: The authentication
process failed, possibly due to
a need for a second factor. -
Insufficient Privileges: Your
account does not have the
required permissions to access
the resource.[5] Action:
Contact KTH IT-Support with a
screenshot of the error
message, the name of the
service you were trying to
access, and any noted missing

privileges.[5]

AC-02

Forgotten KTH Account
Password

You can change your
password using a Swedish
Mobile BankID. If you do not
have this, you will need to visit
KTH Entré or your local IT
support with a valid photo ID to

receive a new one.[6]

AC-03

Cannot Access Resources

from Off-Campus

Off-campus access to
restricted KTH resources
requires a VPN connection.[2]
KTH provides two VPN
services.[1] Ensure your VPN
is correctly configured and

active.

AC-04

VPN Connection Problems

If you have issues connecting
to the KTH Windows VPN
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service, you can try switching
between IKEv2 and Secure
Socket Tunneling Protocol
(SSTP).[7] Detailed
instructions for configuring
VPN on various devices are

available on the KTH intranet.

[1]3]

Some services like Zoom,
Canvas, and KTH Box do not
require a VPN connection.
Having the VPN active while
) using these services may lead
AC-05 Degraded Performance with to poor performance.[7] Only
VPN use the VPN when accessing
services that specifically
require it, such as shared file
directories or certain

administrative systems.[7]

Experimental Protocols: Accessing KTH Digital
Resources

This section provides a detailed methodology for accessing TRITA-INFRA reports and other
digital assets from the KTH Library.

Protocol 1: On-Campus Access

e Connect your device to the KTH network.
» Navigate to the KTH Library website.
e Use the library's search system, Primo, to find the desired TRITA-INFRA report.

o Access should be automatically granted via your device's IP address.[2]
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Protocol 2: Off-Campus Access via VPN

o Prerequisites: You must be an active student or employee with a KTH account.[3][4]
e VPN Setup:

o If you are using a KTH-managed computer (KTH Windows or KTH Mac), the VPN service
is pre-installed.[1]

o For personal devices, you will need to manually download and configure the VPN client.
KTH provides detailed instructions for Windows, Mac, and mobile devices.[3]

o Establishing a Connection:

o Launch the VPN client and enter your KTH username and password.

o For some mobile configurations, you may need your personal Network secret.[3]
» Accessing Resources:

o Once the VPN connection is established, navigate to the KTH Library website.

o Use the Primo search system to locate and access the reports. You will be prompted to log
in with your KTH account credentials.[2]

Visualized Workflows and Logical Relationships

The following diagrams illustrate the troubleshooting process for access issues and the logic of
the access pathways.
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Caption: Troubleshooting workflow for accessing TRITA-INFRA reports.
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Caption: Logical pathways for accessing KTH digital resources.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Technical Support Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3265239#solving-access-issues-for-trita-infra-
reports]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

9/9

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3265239?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

